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Compound of Interest

Compound Name: 3,6-Octanedione

Cat. No.: B030559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and hazard information for

3,6-Octanedione (CAS No. 2955-65-9), compiled from publicly available Safety Data Sheets

(SDS) and chemical property databases. It is intended to support risk assessment and safe

handling practices in a laboratory and research environment.

Chemical Identification
3,6-Octanedione is a diketone used in various chemical syntheses, including the enzymatic

stereoselective reduction to form chiral diols[1][2]. Its fundamental identifiers are crucial for

accurate tracking and documentation in research and development.

Identifier Value Source

CAS Number 2955-65-9 [1][2][3][4][5][6][7]

Molecular Formula C₈H₁₄O₂ [1][3][4][5]

Molecular Weight 142.20 g/mol [2][3][4][5]

IUPAC Name octane-3,6-dione [5]

Synonyms 3,6-Octandione [1][5]

InChI Key
CVZGUJMLZZTPKH-

UHFFFAOYSA-N
[4][5]
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Hazard Identification and GHS Classification
3,6-Octanedione is classified as a hazardous substance. The primary hazards identified are

related to human health effects upon exposure. The Globally Harmonized System (GHS)

classification provides a universal framework for understanding these hazards.

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Not Classified H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Data derived from GHS statements for similar ketones and general chemical supplier

information, as specific toxicity studies for 3,6-octanedione are not widely published. The GHS

Pictogram is the Exclamation Mark (GHS07).[5]

The following diagram illustrates the logical workflow from hazard identification to the

appropriate response actions as stipulated by GHS guidelines.
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Hazard Identification (GHS)

Precautionary Statements (Prevention)

Response Actions (First Aid)

H302: Harmful if swallowed

P280: Wear protective gloves/eye protection

IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

Exposure Occurs

H315: Causes skin irritation H319: Causes serious eye irritationH335: May cause respiratory irritation

P261: Avoid breathing vapors/spray

P271: Use only outdoors or in a well-ventilated area IF INHALED: Remove person to fresh air. IF ON SKIN: Wash with plenty of water. IF IN EYES: Rinse cautiously with water for several minutes.

Potential Exposure Route?

Required Personal Protective Equipment

Handling 3,6-Octanedione

Inhalation of Vapors? Skin Contact? Eye Splash?

Use Chemical Fume Hood

Yes

Wear Nitrile Gloves

Yes

Wear Safety Goggles

Yes

Spill Occurs Evacuate Area Don Appropriate PPE Ensure Ventilation Contain Spill
(Inert Absorbent) Collect Waste Decontaminate Surface Dispose as Hazardous Waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Octanedione]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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